Cas no 125289-76-1 (1-oxo-1beta,10beta,11betaH-guaia-3,5-dien-12,8beta-olide)

• Product Name: 1-oxo-1beta,10beta,11betaH-guaia-3,5-dien-12,8beta-olide
• CAS No: 125289-76-1
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 2050405
• Update Time: 2025-04-21

1-oxo-1beta,10beta,11betaH-guaia-3,5-dien-12,8beta-olide Chemical and Physical Properties

Names and Identifiers

• 1-oxo-1beta,10beta,11betaH-guaia-3,5-dien-12,8beta-olide
• 2-Oxo-3,5-guaiadien-12,8-olide

• Inchi： 1S/C15H18O3/c1-7-4-12(16)14-8(2)5-13-11(6-10(7)14)9(3)15(17)18-13/h4,6,8-9,11,13-14H,5H2,1-3H3
• InChI Key： YOPJHDKQQYELDA-UHFFFAOYSA-N
• SMILES： CC1C(=O)OC2C1C=C1C(C)=CC(=O)C1C(C2)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 1.399

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones